Cas no 132611-68-8 (3H-1,2,4-Triazolo[4,3-c][1,3]diazepin-3-one,2,5,6,7,8,9-hexahydro-6-methyl-2-phenyl-)

• Product Name: 3H-1,2,4-Triazolo[4,3-c][1,3]diazepin-3-one,2,5,6,7,8,9-hexahydro-6-methyl-2-phenyl-
• CAS No: 132611-68-8
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 1235516
• Update Time: 2024-08-04

3H-1,2,4-Triazolo[4,3-c][1,3]diazepin-3-one,2,5,6,7,8,9-hexahydro-6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazolo[4,3-c][1,3]diazepin-3-one,2,5,6,7,8,9-hexahydro-6-methyl-2-phenyl-
• 3H-1,2,4-Triazolo[4,3-c][1,3]diazepin-3-one, 2,5,6,7,8,9-hexahydro-6-methyl-2-phenyl-

• Inchi： 1S/C13H16N4O/c1-15-9-5-8-12-14-17(13(18)16(12)10-15)11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3
• InChI Key： PDIYNGKVUWTGSL-UHFFFAOYSA-N
• SMILES： N1(C)CCCC2=NN(C3=CC=CC=C3)C(=O)N2C1

Computed Properties

• Exact Mass: 244.13258

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 92-93 °C
• Boiling Point: 345.3±44.0 °C(Predicted)
• PSA: 39.15
• pka: 10.91±0.20(Predicted)